3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide

• IUPAC Name: 3-(hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide
• InChI: InChI=1S/C9H18N2O2S/c1-7(14-2)3-10-9(13)11-4-8(5-11)6-12/h7-8,12H,3-6H2,1-2H3,(H,10,13)
• InChI Key: HVMMUWACPGYGHS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)N1CC(C1)CO)SC
• Molecular Formula: C9H18N2O2S
• Molecular Weight: 218.32 g/mol
• CAS RN: 2133732-05-3

Description

3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide, also known as AZD-6618, is a small molecule inhibitor that has been developed for the treatment of chronic obstructive pulmonary disease (COPD). COPD is a progressive lung disease that causes breathing difficulties and is associated with significant morbidity and mortality. AZD-6618 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Stereoselective Synthesis and Ring Expansion

• Stereoselective Synthesis: Research highlights the stereoselective synthesis of azetidines, including those similar to 3-(Hydroxymethyl)-N-(2-methylsulfanylpropyl)azetidine-1-carboxamide. These compounds are prepared from enantiopure β-amino alcohols, showcasing their potential in precise chemical synthesis (Couty, Durrat, & Prim, 2003).
• Ring Expansion Techniques: Studies also delve into the ring expansion of azetidines to pyrrolidines, emphasizing the transformation of azetidines with a focus on the nature of migrating groups and the stereochemistry of starting materials (Drouillat et al., 2016).

Chemical Transformations and Modifications

• Azetidine Modifications: The synthesis of azetidine-2-carboxylic acid analogs with various heteroatomic side chains demonstrates the versatile nature of azetidine compounds for chemical modifications (Sajjadi & Lubell, 2008).
• Functionalized Azetidines: Research into the preparation of functionalized azetidines, including 3-oxo- and 3-ethylideneazetidine derivatives, highlights the diverse potential applications in medicinal chemistry and organic synthesis (Bauman & Duthaler, 1988).

Applications in Medicinal Chemistry

• Inhibitor Synthesis: The compound has been used in the synthesis of human leukocyte elastase inhibitors, demonstrating its relevance in medicinal chemistry for developing therapeutic agents (Cvetovich et al., 1996).
• Anti-HIV Activity: Studies on prodrugs of AZT (3'-Azido-2',3'-dideoxythymidine), a key HIV treatment drug, have utilized similar compounds in designing prodrugs to enhance therapeutic efficacy (Parang, Wiebe, & Knaus, 2000).